1,3-dichloro-5-(trifluoromethyl)isoquinoline
Description
1,3-dichloro-5-(trifluoromethyl)isoquinoline is a chemical compound . It is a type of isoquinoline, which is a large group of natural plant alkaloids . Isoquinolines are benzopyridines, composed of a benzene ring fused to a pyridine ring .
Synthesis Analysis
The synthesis of isoquinoline derivatives like this compound involves several methods . One common method is the Bischler–Napieralski reaction, which involves the cyclization of an N-acyl derivative of β-phenylethylamine . Another approach involves the direct introduction of fluorine or a CF3 group onto the isoquinoline ring .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 1,3-dichloro-5-(trifluoromethyl)isoquinoline can be achieved through a multi-step process involving the introduction of the chloro and trifluoromethyl groups onto an isoquinoline ring.", "Starting Materials": [ "Isoquinoline", "Chlorine gas", "Trifluoromethyl iodide", "Sodium iodide", "Copper(I) iodide", "Copper(II) chloride", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Acetone", "Diethyl ether", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Bromination of isoquinoline with bromine in the presence of hydrochloric acid to yield 5-bromoisoquinoline.", "Step 2: Chlorination of 5-bromoisoquinoline with chlorine gas in the presence of copper(I) iodide and copper(II) chloride to yield 5-chloroisoquinoline.", "Step 3: Reaction of 5-chloroisoquinoline with trifluoromethyl iodide in the presence of sodium iodide and copper(I) iodide to yield 5-chloro-1-(trifluoromethyl)isoquinoline.", "Step 4: Reduction of 5-chloro-1-(trifluoromethyl)isoquinoline with sodium borohydride in the presence of methanol to yield 1-(trifluoromethyl)isoquinoline.", "Step 5: Chlorination of 1-(trifluoromethyl)isoquinoline with chlorine gas in the presence of copper(I) iodide and copper(II) chloride to yield 1,3-dichloro-5-(trifluoromethyl)isoquinoline." ] } | |
CAS No. |
2751614-81-8 |
Molecular Formula |
C10H4Cl2F3N |
Molecular Weight |
266 |
Purity |
95 |
Origin of Product |
United States |
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